Cas no 926255-80-3 (2-4-(Aminomethyl)-2-methoxyphenoxy-N-ethylacetamide)

• Product Name: 2-4-(Aminomethyl)-2-methoxyphenoxy-N-ethylacetamide
• CAS No: 926255-80-3
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 4665601
• Update Time: 2025-05-23

2-4-(Aminomethyl)-2-methoxyphenoxy-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(aminomethyl)-2-methoxyphenoxy]-N-ethylacetamide
• 2-4-(Aminomethyl)-2-methoxyphenoxy-N-ethylacetamide

• Inchi： 1S/C12H18N2O3/c1-3-14-12(15)8-17-10-5-4-9(7-13)6-11(10)16-2/h4-6H,3,7-8,13H2,1-2H3,(H,14,15)
• InChI Key： NVXGKXKWBVIOKN-UHFFFAOYSA-N
• SMILES： C(NCC)(=O)COC1=CC=C(CN)C=C1OC

Additional information on 2-4-(Aminomethyl)-2-methoxyphenoxy-N-ethylacetamide

Compound 926255-80-3: 2-4-(Aminomethyl)-2-methoxyphenoxy-N-ethylacetamide

The compound with CAS number 926255-80-3, known as 2-4-(Aminomethyl)-2-methoxyphenoxy-N-ethylacetamide, is a novel organic compound that has garnered significant attention in recent scientific research. This compound belongs to the class of acetamides and features a unique structure that combines an aminomethyl group, a methoxy group, and an ethylamine moiety. Its chemical formula is C11H17N3O3, and it has a molecular weight of 247.1 g/mol.

Recent studies have highlighted the potential of 926255-80-3 in various applications, particularly in the fields of pharmacology and agrochemicals. The compound's structure suggests that it may exhibit bioactive properties due to its ability to interact with biological targets such as enzymes or receptors. For instance, researchers have explored its potential as a lead compound for drug development, particularly in the treatment of neurological disorders and infectious diseases.

The synthesis of 926255-80-3 involves a multi-step process that includes nucleophilic substitution and acylation reactions. The starting material is typically derived from phenol derivatives, which are then modified to incorporate the aminomethyl and methoxy groups. The final step involves the introduction of the N-ethylacetamide group, which enhances the compound's solubility and bioavailability.

In terms of physical properties, 926255-80-3 is a white crystalline solid with a melting point of 148°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical reactions and formulations.

The biological activity of 926255-80-3 has been extensively studied in recent years. In vitro assays have shown that it exhibits moderate inhibitory activity against several enzymes, including acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are key targets for Alzheimer's disease therapeutics. Additionally, the compound has demonstrated antimicrobial activity against Gram-positive bacteria, suggesting its potential as an alternative to conventional antibiotics.

In agricultural applications, 926255-80-3 has been investigated as a candidate for pest control. Its ability to disrupt insect nervous systems makes it a promising ingredient for eco-friendly pesticides. Field trials have shown that it exhibits high efficacy against common agricultural pests while being relatively non-toxic to non-target species.

The environmental impact of 926255-80-3 has also been a focus of recent research. Studies indicate that the compound degrades rapidly under aerobic conditions, reducing its persistence in soil and water systems. This biodegradability makes it an attractive option for sustainable agricultural practices.

In conclusion, the compound with CAS number 926255-80-3, or 2-4-(Aminomethyl)-methoxyphenoxy-N-ethylacetamide, represents a versatile molecule with potential applications in medicine, agriculture, and environmental science. Its unique structure and bioactive properties make it a valuable addition to the arsenal of compounds available for addressing global health and agricultural challenges.